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Compound of Interest

Compound Name: tert-Butyl methyl terephthalate

Cat. No.: B3076837

A Comparative Guide to the Structural Analysis of Terephthalate-Based MOFs: UiO-66, MIL-53,
and MOF-5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive structural analysis and comparison of three prominent
terephthalate-based Metal-Organic Frameworks (MOFs): UiO-66, MIL-53, and MOF-5. These
materials have garnered significant attention for their potential applications in drug delivery, gas
storage, and catalysis due to their high porosity and tunable structures.

Comparative Structural and Performance Data

The following table summarizes the key structural and performance parameters of UiO-66, MIL-
53, and MOF-5, providing a clear basis for comparison.
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Property UiO-66 MIL-53 MOF-5 (IRMOF-1)
Aluminum (Al),
Metal Node Zirconium (Zr) Chromium (Cr), Iron Zinc (Zn)

(Fe)

Organic Linker

Terephthalic acid (1,4-

benzenedicarboxylic

Terephthalic acid (1,4-

benzenedicarboxylic

Terephthalic acid (1,4-

benzenedicarboxylic

acid) acid) acid)
] M(OH)(CsH404) (M =
Chemical Formula Zr604(OH)4(CsH404)6 ZNna0O(CsH404)3
Al, Cr, Fe)
Face-Centered Cubic ) )
Crystal System Orthorhombic Cubic
(fcu)
~80 - 1500

BET Surface Area
(m2/g)

~1000 - 1800[1]

(depending on metal

and phase)

~260 - 4400[2]

Varies with phase

Pore Volume (cm?/g) ~0.40 - 0.90[1] ) ~0.61 - 1.26[2]
("breathing effect")
~6 A (octahedral _ _
] Bimodal, flexible
Pore Size (A) cages), ~7.5 A _ ~8 Aand ~11 A
("breathing")
(tetrahedral cages)
- Up to 400-500 (metal-
Thermal Stability (°C) Up to 500]3] Up to 400[2][4]

dependent)

Chemical Stability

High stability in water

and various solvents

Moderate stability,
dependent on the

metal

Sensitive to moisture

Structural Relationships and Architectures

The distinct structural features of UiO-66, MIL-53, and MOF-5 arise from the coordination of the

terephthalate linker with different metal nodes, leading to unique framework topologies.
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Structural Comparison of Terephthalate-Based MOFs

MOF-5

connects to forms
Zn40 Cluster 4-coordination > {Terephthalate Linker} { pcu Topology | High Porosity}

MIL-53

connects to forms
M(OH) Chains (M=Al, Cr, Fe)  6-coordination {Terephthalate Linker} { Flexible Framework | 'Breathing’ Effect}

Uio-66

connects to forms
Zre0a(OH)a Cluster 12-coordination {Terephthalate Linker} { fcu Topology | High Stability}

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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